Cas no 1247563-23-0 (ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate
• CAS No: 1247563-23-0
• MF: C₈H₁₂BrN₃O₂
• MW: 262.10378074646
• CID: 5910936
• PubChem ID: 61923606
• Update Time: 2025-06-14

ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate
• 1247563-23-0
• EN300-1123349
• AKOS011197534

• Inchi： 1S/C8H12BrN3O2/c1-2-14-8(13)7(10)5-12-4-6(9)3-11-12/h3-4,7H,2,5,10H2,1H3
• InChI Key： WXUOBYUCCZBMSP-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 261.01129g/mol
• Monoisotopic Mass: 261.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of Ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate (CAS No. 1247563-23-0)

Ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate (CAS No. 1247563-23-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and ester functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine substituent, enhances its reactivity, making it valuable for cross-coupling reactions and other advanced synthetic applications.

In recent years, the demand for heterocyclic compounds like Ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate has surged due to their pivotal role in drug discovery. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound's CAS No. 1247563-23-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate involves multi-step organic reactions, often starting from readily available pyrazole derivatives. Its ethyl ester group improves solubility, facilitating its use in diverse reaction conditions. This adaptability has made it a staple in laboratories focused on medicinal chemistry and material science. Notably, its bromo moiety allows for further functionalization via palladium-catalyzed couplings, a hot topic in sustainable chemistry.

From an industrial perspective, CAS No. 1247563-23-0 is often discussed in forums exploring green chemistry and atom economy. Companies are investing in efficient production methods to minimize waste, a trend driven by environmental regulations. The compound's stability under various pH conditions also makes it suitable for formulation development, a key area in pharmaceutical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate. Purity thresholds exceeding 98% are typically required for research applications, underscoring the importance of rigorous quality control. These protocols align with the broader industry shift toward high-throughput screening and precision synthesis.

In summary, Ethyl 2-amino-3-(4-bromo-1H-pyrazol-1-yl)propanoate (CAS No. 1247563-23-0) represents a critical tool for modern chemists. Its applications span from drug design to catalysis research, addressing some of the most pressing challenges in science today. As interest in tailored molecular architectures grows, this compound is poised to remain at the forefront of innovation.